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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the Transmembrane Protein 45B
(TMEMA45B) across various species. The information is intended to facilitate research and
development efforts by offering a consolidated overview of TMEM45B's orthologs, expression
patterns, subcellular localization, and involvement in key signaling pathways. All quantitative
data is summarized in structured tables, and detailed experimental protocols for the cited
methodologies are provided.

Orthologs and Physicochemical Properties of
TMEM45B

TMEMA45B is a multi-pass membrane protein that is conserved across a range of vertebrate
species. The following table summarizes the key physicochemical properties of TMEM45B
orthologs in human, mouse, frog, zebrafish, and chicken. While orthologs are predicted in
many species, detailed experimental data is most readily available for human and mouse.
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. . . . Molecular
Species Gene Symbol UniProt ID Amino Acid # .
Weight (kDa)
Homo sapiens
TMEM45B Q96B21 275 31.8
(Human)
Mus musculus
Tmem45b Q8vCZz2 278 324
(Mouse)
Xenopus laevis
tmem45b Q6NS09 280 32.0
(Frog)
Danio rerio
] tmem45b AOA2R8Q9Y3 277 31.9
(Zebrafish)
Gallus gallus
. TMEM45B ADA3Q2U8U5 276 31.7
(Chicken)

Note: Data is compiled from UniProt and GeneCards databases. Molecular weights are
theoretical.

Tissue Expression of TMEM45B

The expression of TMEMA45B varies across different tissues and species. In humans,
TMEMA45B shows widespread cytoplasmic expression in most tissues[1][2][3]. In mice,
Tmem45b mRNA is highly expressed in the aorta, urinary bladder, and digestive tracts[4].
Notably, within the nervous system, its expression is almost exclusively detected in the dorsal
root ganglion (DRG)[4].

The following table provides a semi-quantitative overview of TMEM45B mRNA expression
levels in selected human and mouse tissues, based on data from the Human Protein Atlas and
other research publications.
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Mouse (Relative

Tissue Human (nTPM) .
Expression)

Esophagus High -

Intestine High High

Stomach Medium High

Colon High High

Urinary Bladder Medium High

Aorta - High

Dorsal Root Ganglion - High

Brain Low Low/Undetectable

Spinal Cord - Low/Undetectable

Spleen Medium -

Lung Medium -

Liver Low -

Kidney Low -

NTPM: normalized Transcripts Per Million. Mouse expression is qualitative based on gRT-PCR
data from published studies.

Subcellular Localization

Experimental evidence from studies in human and mouse cell lines indicates that TMEMA45B is
localized to the membranes of several organelles within the cell.
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Species Cell LinelTissue Subcellular Localization

Golgi apparatus, Endosome

Homo sapiens Various membrane, Lysosome
membrane[5][6]
Mus musculus Dorsal Root Ganglion Neurons  trans-Golgi network[4]

Signaling Pathways

TMEMA45B has been implicated in several signaling pathways, primarily in the context of cancer
progression and innate immunity.

Whnt/B-catenin Signaling Pathway

In osteosarcoma, silencing of TMEMA45B has been shown to inhibit cell proliferation, migration,
and invasion. This effect is mediated, at least in part, through the downregulation of key
components of the Wnt/B-catenin signaling pathway, including B-catenin, cyclin D1, and c-
Myc[7][8]. This suggests that TMEM45B may act as a positive regulator of this pathway.

Cell Membrane

TMEM458 Inhibits Cytoplasm Nucleus

Cell Membrane Cytoplasm
Nucleus
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Sample Preparation

1. Cell Lysis in RIPA buffer
(with protease inhibitors)

2. Protein Quantification
(e.g., BCA assay)

3. Denaturation in Laemmli buffer
(No boiling for multi-pass proteins)

4. SDS-PAGE

5. Protein Transfer to PVDF membrane

6. Blocking
(5% non-fat milk or BSA in TBST)

7. Primary Antibody Incubation
(anti-TMEMA45B, overnight at 4°C)

8. Secondary Antibody Incubation
(HRP-conjugated, 1 hour at RT)

9. Chemiluminescent Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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